Cas no 824966-98-5 (4-tert-butylpyrrolidin-2-one)

4-tert-butylpyrrolidin-2-one is a versatile heterocyclic compound known for its stability and unique reactivity. It serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. The presence of the 4-tert-butyl group enhances its thermal and chemical stability, making it suitable for use in sensitive reactions. Its incorporation into organic molecules offers improved solubility and bioavailability, making it a valuable tool in medicinal chemistry.

4-tert-butylpyrrolidin-2-one structure

Product Name:4-tert-butylpyrrolidin-2-one

CAS No:824966-98-5

MF:C₈H₁₅NO

MW:141.210802316666

CID:689718

PubChem ID:20792996

Update Time:2025-07-19

4-tert-butylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidinone, 4-(1,1-dimethylethyl)-
- 4-tert-butylpyrrolidin-2-one
- Inchi： 1S/C8H15NO/c1-8(2,3)6-4-7(10)9-5-6/h6H,4-5H2,1-3H3,(H,9,10)
- InChI Key： OFWOAFJRYDAAGI-UHFFFAOYSA-N
- SMILES： O=C1CC(CN1)C(C)(C)C

4-tert-butylpyrrolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109009615-1g	4-(Tert-butyl)pyrrolidin-2-one	824966-98-5	95%	1g	$846.37	2023-09-01
TRC	B490755-10mg	4-tert-butylpyrrolidin-2-one	824966-98-5		10mg	$ 50.00	2022-06-07
TRC	B490755-50mg	4-tert-butylpyrrolidin-2-one	824966-98-5		50mg	$ 185.00	2022-06-07
TRC	B490755-100mg	4-tert-butylpyrrolidin-2-one	824966-98-5		100mg	$ 295.00	2022-06-07
Chemenu	CM391670-250mg	4-tert-butylpyrrolidin-2-one	824966-98-5	95%+	250mg	$408	2024-07-23
Chemenu	CM391670-500mg	4-tert-butylpyrrolidin-2-one	824966-98-5	95%+	500mg	$544	2024-07-23
Chemenu	CM391670-1g	4-tert-butylpyrrolidin-2-one	824966-98-5	95%+	1g	$680	2024-07-23
Enamine	EN300-129040-0.05g	4-tert-butylpyrrolidin-2-one	824966-98-5	95%	0.05g	$160.0	2023-04-25
Enamine	EN300-129040-0.1g	4-tert-butylpyrrolidin-2-one	824966-98-5	95%	0.1g	$238.0	2023-04-25
Enamine	EN300-129040-0.25g	4-tert-butylpyrrolidin-2-one	824966-98-5	95%	0.25g	$339.0	2023-04-25

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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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